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Compound of Interest

Compound Name: Ditridecyl phthalate

Cat. No.: B1670788 Get Quote

Deoxythymidine Diphosphate (dTDP) is a crucial nucleotide that serves as an intermediate in

the de novo and salvage pathways for the synthesis of deoxythymidine triphosphate (dTTP), an

essential precursor for DNA replication.[1] Its central role in nucleotide metabolism makes it a

key molecule of interest in cancer research and antiviral drug development.

Physical and Chemical Properties
Quantitative physical data for dTDP is scarce due to its nature as a non-volatile, labile

biological molecule that is typically found in aqueous solution. It is expected to decompose at

high temperatures rather than exhibit a true melting or boiling point.

Table 1: Physical and Chemical Properties of Deoxythymidine Diphosphate (dTDP)
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Property Value Source(s)

IUPAC Name

[(2R,3S,5R)-3-hydroxy-5-(5-

methyl-2,4-dioxopyrimidin-1-

yl)oxolan-2-yl]methyl

phosphono hydrogen

phosphate

[2]

Synonyms

dTDP, Deoxy-TDP, Thymidine

5'-diphosphate, Thymidine

pyrophosphate

[2][3]

Molecular Formula C₁₀H₁₆N₂O₁₁P₂ [1][2]

Molar Mass 402.19 g/mol [2][3]

Appearance
White to off-white solid (in

isolated form)
General knowledge

Solubility Soluble in water. General knowledge

pKa

Considered an extremely weak

basic (essentially neutral)

compound. Specific pKa

values are not readily available

but are influenced by the

pyrophosphate, hydroxyl, and

thymine base moieties.

[4][5]

Spectroscopic Data:

UV-Vis Spectroscopy: As a pyrimidine nucleotide, dTDP is expected to have a maximum

absorbance around 267 nm, characteristic of the thymine base.

NMR Spectroscopy: The ¹H NMR spectrum of dTDP in D₂O would show characteristic peaks

for the methyl and vinyl protons of the thymine base, as well as the protons of the

deoxyribose sugar moiety. Data for the closely related deoxythymidine monophosphate

(dTMP) shows resonances for the thymine and deoxyribose protons.[6]
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IR Spectroscopy: The FTIR spectrum would be complex, showing characteristic vibrational

bands for the phosphate groups (P=O, P-O), the hydroxyl and ether groups of the

deoxyribose, and the carbonyl and amine groups of the thymine base.[7]

Signaling and Metabolic Pathways
dTDP is a key intermediate in the synthesis of dTTP, which is essential for DNA replication. It is

produced from deoxythymidine monophosphate (dTMP) and is a substrate for the synthesis of

various dTDP-sugars, which are important in the biosynthesis of bacterial cell walls and some

antibiotics.

The primary role of dTDP is as the immediate precursor to dTTP. This two-step phosphorylation

is critical for maintaining the pool of building blocks for DNA synthesis.

dTTP Synthesis Pathway

Enzymes

dTMP
(deoxythymidine monophosphate)

dTDP
(deoxythymidine diphosphate)

 ATP -> ADP

dTTP
(deoxythymidine triphosphate)

 NTP -> NDP

DNA

 DNA Polymerase

Thymidylate Kinase (TMPK) Nucleoside Diphosphate Kinase (NDPK)
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Caption: Synthesis of dTTP from dTMP via a dTDP intermediate.

In many bacteria, dTDP is a precursor for the synthesis of activated sugar donors, such as

dTDP-L-rhamnose, which are essential for cell wall biosynthesis.[2]

dTDP-L-Rhamnose Biosynthesis
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Caption: Bacterial biosynthesis of dTDP-L-Rhamnose from dTTP and Glucose-1-Phosphate.

Experimental Protocols
The synthesis of dTDP and its sugar derivatives is most efficiently achieved through enzymatic,

one-pot reactions.
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Objective: To synthesize dTDP-4-keto-6-deoxy-D-glucose from dTMP and glucose-1-

phosphate.

Materials:

Deoxythymidine monophosphate (dTMP)

Glucose-1-phosphate

Adenosine triphosphate (ATP)

Acetyl phosphate

Magnesium chloride (MgCl₂)

Enzyme extracts containing:

Thymidylate Kinase (TMPK)

Acetate Kinase

dTDP-glucose synthase

dTDP-D-glucose 4,6-dehydratase

Reaction buffer (e.g., Tris-HCl, pH 7.5)

Procedure:

Prepare a reaction mixture containing dTMP (e.g., 20 mM), glucose-1-phosphate (e.g., 80

mM), acetyl phosphate (e.g., 60 mM), ATP (e.g., 1 mM), and MgCl₂ (e.g., 20 mM) in the

reaction buffer.

Add the enzyme extracts containing the four required enzymes to the reaction mixture.

Incubate the reaction at an optimal temperature (e.g., 37°C).

Monitor the progress of the reaction by periodically taking samples and analyzing them using

High-Performance Liquid Chromatography (HPLC).
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Upon completion of the reaction, purify the product using techniques such as anion-

exchange chromatography and gel filtration.

This method relies on the change in the UV absorbance spectrum of a compound as it

undergoes protonation or deprotonation.

Objective: To determine the pKa of a nucleotide like dTDP.

Materials:

Purified dTDP solution of known concentration.

A series of buffers covering a wide pH range.

Spectrophotometer capable of UV measurements.

pH meter.

Solutions of dilute HCl and NaOH for pH adjustment.

Procedure:

Prepare a series of solutions of dTDP at a constant concentration in buffers of varying pH.

Measure the UV absorbance spectrum (e.g., from 220 to 320 nm) for each solution.

Identify a wavelength where the absorbance of the protonated and deprotonated species

differs significantly.

Plot the absorbance at this wavelength against the pH of the solutions.

Fit the resulting titration curve to the Henderson-Hasselbalch equation to determine the pKa

value, which corresponds to the pH at the midpoint of the transition.

Section 2: 2,2'-Dithiodipyridine
2,2'-Dithiodipyridine, also known as Aldrithiol, is a chemical reagent widely used in biochemistry

and organic synthesis, particularly for the quantification of sulfhydryl groups and in peptide
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chemistry for the formation of disulfide bonds.[8]

Physical and Chemical Properties
Table 2: Physical and Chemical Properties of 2,2'-Dithiodipyridine

Property Value Source(s)

IUPAC Name 1,2-di(pyridin-2-yl)disulfane [9]

Synonyms
Aldrithiol, 2,2'-Dipyridyl

disulfide, DPS
[9]

Molecular Formula C₁₀H₈N₂S₂ [9]

Molar Mass 220.31 g/mol [9]

Appearance
White to off-white or beige to

yellow crystalline powder
[1][10]

Melting Point 56-60 °C [1][6][8]

Boiling Point ~356 °C at 760 mmHg [9][11]

Flash Point 210 °C [6][9]

Solubility
Water: 5 g/L (20 °C); Soluble in

methanol.
[9][12]

pKa 1.52 ± 0.19 (Predicted) [9]

Chemical Reactivity and Applications
The key feature of 2,2'-dithiodipyridine is its reactive disulfide bond. It readily reacts with free

sulfhydryl (thiol) groups in a disulfide exchange reaction, releasing pyridine-2-thione, which has

a characteristic UV absorbance. This reaction is the basis for its use in quantifying thiols. It is

also used to facilitate the formation of intramolecular disulfide bonds in peptides.[13]

The reaction of 2,2'-dithiodipyridine with a thiol-containing compound (R-SH) results in a mixed

disulfide and the release of pyridine-2-thione. The concentration of the thiol can be determined

by measuring the absorbance of the released pyridine-2-thione.
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Thiol Quantification with 2,2'-Dithiodipyridine

Reaction

Py-S-S-Py
(2,2'-Dithiodipyridine)

R-S-S-Py
(Mixed Disulfide)

Py=S
(Pyridine-2-thione)

+

R-SH
(Thiol)
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Caption: Reaction of 2,2'-Dithiodipyridine with a thiol.

Experimental Protocols
Objective: To determine the concentration of free sulfhydryl groups in a sample using 2,2'-

dithiodipyridine.

Materials:

2,2'-Dithiodipyridine (DTDP) stock solution.

Sample containing sulfhydryl groups (e.g., a protein or peptide solution).

Reaction buffer (e.g., phosphate buffer, pH 7-8).

Spectrophotometer.

Procedure:

Prepare a solution of the sample in the reaction buffer.

Add a known excess of the DTDP stock solution to the sample solution.
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Allow the reaction to proceed to completion (typically a few minutes at room temperature).

Measure the absorbance of the solution at a wavelength where pyridine-2-thione has a

strong absorbance (e.g., ~343 nm).

Calculate the concentration of the released pyridine-2-thione using its molar extinction

coefficient.

The concentration of sulfhydryl groups in the original sample is equal to the concentration of

the pyridine-2-thione produced.

Section 3: Ditridecyl Phthalate (DTDP)
Ditridecyl phthalate is a high molecular weight phthalate ester. It is primarily used as a

plasticizer in the manufacturing of polyvinyl chloride (PVC) to increase its flexibility and

durability.[14]

Physical and Chemical Properties
Table 3: Physical and Chemical Properties of Ditridecyl Phthalate
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Property Value Source(s)

IUPAC Name
ditridecyl benzene-1,2-

dicarboxylate
[15]

Synonyms
DTDP, Phthalic acid, ditridecyl

ester, Jayflex DTDP
[14][16]

Molecular Formula C₃₄H₅₈O₄ [15]

Molar Mass 530.82 g/mol [15]

Appearance Colorless, viscous liquid [16]

Melting Point -37 °C [17]

Boiling Point ~501 °C [17]

Density 0.95 g/cm³ at 20 °C [17]

Solubility
Insoluble in water. Soluble in

many organic solvents.
[17]

Applications and Classification
DTDP is classified as a high molecular weight phthalate ester and is valued for its low volatility

and high permanence, making it suitable for applications requiring high-temperature resistance,

such as automotive and electrical wiring insulation.
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Classification and Application of DTDP

Chemicals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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